N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide

• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• IUPAC Name: N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C6H9N3O2/c1-4-7-5(11-8-4)6(10)9(2)3/h1-3H3
• InChI Key: AFQWXALEKKOTHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C(=O)N(C)C

Description

N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide is a heterocyclic compound that contains an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide typically involves the cyclization of appropriate precursors. One common method is the reaction of hydrazides with carboxylic acids or their derivatives under dehydrating conditions. For example, the reaction between a hydrazide and an acyl chloride in the presence of a dehydrating agent such as phosphorus oxychloride can yield the desired oxadiazole compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxadiazole derivatives with different functional groups.

Reduction: Reduction reactions can modify the oxadiazole ring, leading to the formation of different heterocyclic compounds.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various substituents onto the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxadiazole derivatives with hydroxyl or carbonyl groups, while substitution reactions can introduce alkyl, aryl, or other functional groups onto the oxadiazole ring .

Scientific Research Applications

N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent.

Materials Science: The compound is used in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices due to its favorable electronic properties.

Agriculture: Derivatives of the compound are explored for their potential as pesticides and herbicides.

Mechanism of Action

The mechanism of action of N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide involves its interaction with specific molecular targets. For example, in medicinal applications, the compound may inhibit enzymes such as thymidylate synthase or topoisomerase, leading to the disruption of DNA synthesis and cell proliferation . In materials science, the compound’s electronic properties enable it to function as an efficient emitter in OLEDs .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Oxadiazole: A closely related compound with similar chemical properties and applications.

1,3,4-Oxadiazole: Another isomer with distinct biological activities and uses.

Uniqueness

N,N,3-trimethyl-1,2,4-oxadiazole-5-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its trimethyl substitution enhances its stability and reactivity compared to other oxadiazole derivatives .